Cas no 4261-06-7 (N-Benzyl-7H-purin-6-amine)
N-Benzyl-7H-purin-6-amine structure
Product Name:N-Benzyl-7H-purin-6-amine
CAS No:4261-06-7
MF:C12H11N5
MW:227.241782426834
CID:325140
Update Time:2023-08-02
N-Benzyl-7H-purin-6-amine Chemical and Physical Properties
Names and Identifiers
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- 1H-Purin-6-amine-8-14C,N-(phenylmethyl)- (9CI)
- 6-BENZYLAMINOPURINE-8-14C
- N-Benzyl-7H-purin-6-amine
-
- Inchi: 1S/C12H11N5/c1-2-4-9(5-3-1)6-13-11-10-12(15-7-14-10)17-8-16-11/h1-5,7-8H,6H2,(H2,13,14,15,16,17)/i7+2
- InChI Key: NWBJYWHLCVSVIJ-WGGUOBTBSA-N
- SMILES: N(C1=C2C(=NC=N1)N=[14CH]N2)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 227.105
- Monoisotopic Mass: 227.105
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.5
Experimental Properties
- Flash Point: 14 °C
N-Benzyl-7H-purin-6-amine Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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